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CAS No.: 5575-03-1

Cat. No.: B3037717

Get Quote

Executive Summary
Boc-3-nitro-L-tyrosine (Boc-3-NO₂-Tyr) is a specialized amino acid derivative used primarily

in Boc-chemistry Solid Phase Peptide Synthesis (SPPS). Its utility extends beyond simple

sequence insertion; it serves as a critical probe for examining protein electrostatics, a stable

biomarker for oxidative stress, and a "masked" precursor for orthogonal bioconjugation.

This guide details the physicochemical properties, synthetic protocols, and downstream

applications of Boc-3-nitro-L-tyrosine. It focuses on the mechanistic exploitation of its lowered

pKₐ (~7.2) compared to native tyrosine (~10.0) and the unique reactivity of its reduced form, 3-

aminotyrosine.

Part 1: Chemical Fundamentals & Properties
The introduction of a nitro group (-NO₂) at the ortho position of the tyrosine phenolic ring

induces significant electronic alterations. The strong electron-withdrawing nature of the nitro

group stabilizes the phenolate anion, drastically lowering the pKₐ of the hydroxyl group.
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Comparative Physicochemical Properties[1][2]

Property L-Tyrosine (Tyr)
3-Nitro-L-Tyrosine
(3-NO₂-Tyr)

3-Amino-L-
Tyrosine (3-NH₂-
Tyr)*

Phenolic pKₐ ~10.0 ~7.2 ~10.0

Side Chain Character
Amphiphilic, Neutral at

pH 7

~50% Ionized at pH

7.2
Amphoteric

Electronic Effect
Electron Donating

(Ring)

Electron Withdrawing

(Ring)

Electron Donating

(Strong)

UV Absorbance 274 nm
360 nm (pH < 7), 428

nm (pH > 8)

Non-distinctive without

derivatization

Primary Utility Native Structure
pKₐ Probe, Oxidative

Marker

Orthogonal Labeling

Site

*3-Amino-L-Tyrosine is the reduced product of 3-Nitro-L-Tyrosine.

Structural Impact
The 3-nitro group adds steric bulk and hydrophobicity when protonated. However, at

physiological pH (7.4), a significant fraction of 3-nitrotyrosine exists as the phenolate anion,

introducing a negative charge where a neutral residue would typically exist. This property is

exploited to mimic phosphotyrosine or to probe proton-coupled electron transfer (PCET)

pathways in enzymes like Ribonucleotide Reductase.

Part 2: Synthetic Methodology (Boc-SPPS)
Coupling Protocol
Boc-3-nitro-L-tyrosine is compatible with standard Boc-SPPS cycles. The nitro group is stable

to the repetitive trifluoroacetic acid (TFA) treatments used to remove the N-terminal Boc group.

Reagents: HBTU/DIEA or DCC/HOBt.

Stoichiometry: 3-4 equivalents relative to resin loading.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3037717/docs?utm_src=pdf-body#technical-guide-boc-3-nitro-l-tyrosine-in-peptide-engineering
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coupling Time: Standard 1-2 hours.

Monitoring: Kaiser test (ninhydrin) is effective; however, the yellow color of the nitro-tyrosine

derivative can sometimes obscure weak results.

HF Cleavage & Stability
The critical step in Boc-SPPS is the final cleavage using anhydrous Hydrogen Fluoride (HF).[1]

Unlike many post-translationally modified analogs, the nitro group is stable to standard HF

cleavage conditions.

Protocol:

Scavengers: Use p-cresol (10% v/v). Avoid high concentrations of thiols (like thiophenol) if

reduction is not desired, although the nitro group is generally resistant to thiols in anhydrous

acid.

Conditions: 0°C for 60 minutes.

Work-up: Precipitate with cold diethyl ether. Lyophilize from 5% acetic acid.

Self-Validating Workflow
The following Graphviz diagram outlines the synthesis and validation workflow.

Resin Loading
(Boc-AA-Resin)

Boc Removal
(50% TFA/DCM)

Coupling Cycle
(Boc-3-NO2-Tyr + HBTU)

HF Cleavage
(HF + p-Cresol, 0°C)

 Final Step Repeat Cycle Validation
(LC-MS + UV 360nm)

Success
 Mass = Calc
Abs @ 360nm

Failure

 Mass -30 Da
(Aminotyrosine)

Click to download full resolution via product page

Caption: Standard Boc-SPPS workflow for incorporating 3-nitrotyrosine. Validation relies on

distinct UV absorbance at 360 nm and mass verification to ensure no premature reduction

occurred.
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Part 3: Advanced Application – The "Masked"
Aniline
One of the most powerful applications of Boc-3-nitro-L-tyrosine is its use as a precursor for 3-

aminotyrosine (3-NH₂-Tyr). This conversion allows for site-specific orthogonal labeling.

The Mechanism of Orthogonality
The amine on 3-aminotyrosine is an aniline, not an aliphatic amine (like Lysine).

Lysine pKₐ: ~10.5 (Protonated and non-nucleophilic at pH < 8).

Aniline pKₐ: ~4.6 (Unprotonated and nucleophilic at pH 5-6).

Strategy: By performing acylation or alkylation at pH 5.0, one can selectively label the 3-

aminotyrosine residue while leaving all Lysine residues (and the N-terminus) protonated and

unreactive.

Reduction Protocol (Post-Cleavage)
To convert the nitro group to an amine after peptide purification:

Dissolve: Peptide in 50 mM Ammonium Bicarbonate or Phosphate buffer (pH 8).

Reagent: Add excess Sodium Dithionite (Na₂S₂O₄) (approx. 5-10 eq).

Observation: The yellow solution (characteristic of nitrotyrosine) will turn colorless

(aminotyrosine).

Purification: Desalt immediately via HPLC or SPE to remove excess salts.

Selective Labeling Pathway
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Peptide-3-NO2-Tyr
(Yellow, pKa ~7.2)

Reduction
(Na2S2O4, pH 8)

Peptide-3-NH2-Tyr
(Colorless, Aniline pKa ~4.6)

Selective Labeling
(NHS-Ester Fluorophore, pH 5.0)

Site-Specifically Labeled Peptide
(Label on Tyr-3-NH2 only)

Lysine Residues
(Protonated -NH3+ at pH 5)

 No Reaction

Click to download full resolution via product page

Caption: Conversion of 3-Nitrotyrosine to 3-Aminotyrosine enables pH-controlled, site-specific

labeling orthogonal to Lysine residues.

Part 4: Functional Applications & Case Studies
Probing Enzyme Mechanisms (pKa Perturbation)
Researchers use 3-nitrotyrosine to study Proton-Coupled Electron Transfer (PCET). In

enzymes like Ribonucleotide Reductase, tyrosine radicals are essential. By substituting Tyr

(pKₐ 10) with 3-NO₂-Tyr (pKₐ 7.2), scientists can alter the protonation state of the residue at

physiological pH without changing the global protein structure, thereby mapping the proton

transfer pathway.

Biomarker Standardization
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3-Nitrotyrosine is the "gold standard" biomarker for peroxynitrite (ONOO⁻) mediated damage.

Synthetic peptides containing Boc-3-nitro-L-tyrosine are essential for:

Calibrating LC-MS/MS assays for proteomic analysis of oxidative stress.

Raising and validating anti-nitrotyrosine antibodies (e.g., for neurodegenerative disease

research).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-peptide-engineering]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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